Cas no 89677-50-9 (1-(4-bromophenyl)-3-hydroxyurea)

• Product Name: 1-(4-bromophenyl)-3-hydroxyurea
• CAS No: 89677-50-9
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 2357785
• PubChem ID: 4251126
• Update Time: 2025-06-12

1-(4-bromophenyl)-3-hydroxyurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-hydroxyurea
• PD178955
• Urea, N-(4-bromophenyl)-N'-hydroxy-
• 3-(4-Bromophenyl)-1-hydroxyurea
• N-(4-bromophenyl)-N'-hydroxyurea
• 89677-50-9
• BDBM50377111
• SCHEMBL5443582
• AKOS024335516
• 665-953-2
• CHEMBL259767
• 1-(4-Bromophenyl)-3-oxidanyl-urea
• QFELVVGTIKGYJL-UHFFFAOYSA-N
• AWM7F886KK

• MDL： MFCD00019943
• Inchi： 1S/C7H7BrN2O2/c8-5-1-3-6(4-2-5)9-7(11)10-12/h1-4,12H,(H2,9,10,11)
• InChI Key： QFELVVGTIKGYJL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(NO)=O

Computed Properties

• Exact Mass: 229.96909Da
• Monoisotopic Mass: 229.96909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4Ų

1-(4-bromophenyl)-3-hydroxyurea Security Information

• Storage Condition：(BD405353)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-bromophenyl)-3-hydroxyurea

Research Brief on 1-(4-bromophenyl)-3-hydroxyurea (CAS: 89677-50-9): Recent Advances and Applications

1-(4-bromophenyl)-3-hydroxyurea (CAS: 89677-50-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a therapeutic agent, particularly in oncology and enzyme inhibition. This research brief consolidates the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(4-bromophenyl)-3-hydroxyurea as a potent inhibitor of ribonucleotide reductase (RNR), an enzyme critical for DNA synthesis in rapidly dividing cells. The study demonstrated that the compound exhibits selective cytotoxicity against cancer cell lines, with IC50 values in the low micromolar range. Molecular docking simulations revealed that the bromophenyl moiety enhances binding affinity to the RNR active site, suggesting a structure-activity relationship that could be leveraged for further drug optimization.

In addition to its anticancer properties, recent research has investigated the compound's potential in treating parasitic infections. A 2024 preprint on BioRxiv reported that 1-(4-bromophenyl)-3-hydroxyurea showed promising activity against Trypanosoma brucei, the causative agent of African sleeping sickness. The study attributed this effect to the compound's ability to disrupt trypanothione metabolism, a pathway essential for parasite survival. These findings open new avenues for repurposing the molecule in neglected tropical disease research.

The synthesis and characterization of 1-(4-bromophenyl)-3-hydroxyurea have also seen advancements. A recent patent (WO2023124567) describes an improved synthetic route with higher yield (78%) and purity (>99%) compared to previous methods. The protocol emphasizes green chemistry principles, using water as a solvent in key steps, which aligns with current trends in sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 1-(4-bromophenyl)-3-hydroxyurea. Pharmacokinetic studies in rodent models indicate rapid clearance and limited oral bioavailability, prompting ongoing structure modification efforts. Researchers are exploring prodrug strategies and nanoparticle formulations to overcome these limitations while maintaining the compound's therapeutic efficacy.

The compound's safety profile is another active area of investigation. A 2023 toxicology study in Chemico-Biological Interactions reported dose-dependent hepatotoxicity at concentrations above 50 μM, underscoring the need for careful dose optimization in future clinical applications. However, the study also noted that the toxicity was reversible upon discontinuation of treatment, suggesting a manageable safety window for therapeutic use.

Looking forward, 1-(4-bromophenyl)-3-hydroxyurea represents a versatile scaffold for medicinal chemistry optimization. Its dual mechanisms of action - targeting both proliferating cells and specific metabolic pathways in pathogens - make it particularly interesting for combination therapies. Current research efforts are focusing on developing analogs with improved pharmacological properties while maintaining the core pharmacophore that confers its biological activity.